5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide

• Molecular Formula: C20H17BrN4O2
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 5-bromo-N-[2-(4-ethylphenyl)-6-methylbenzotriazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H17BrN4O2/c1-3-13-4-6-14(7-5-13)25-23-16-10-12(2)15(11-17(16)24-25)22-20(26)18-8-9-19(21)27-18/h4-11H,3H2,1-2H3,(H,22,26)
• InChI Key: FMDIUQKGMRSICX-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC=C(O4)Br)C

Description

5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide involves its ability to undergo a photochemical reaction upon exposure to light. This reaction results in a change in the shape and properties of the compound, allowing it to interact with target molecules and trigger a biological response.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide are dependent on its specific application. In photopharmacology, it has been shown to activate G protein-coupled receptors upon exposure to light. In protein-protein interaction studies, it has been used to visualize and study the interactions between proteins.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide in lab experiments is its ability to undergo a photochemical reaction, allowing for precise control over its biological activity. However, its use is limited by the need for specialized equipment to control light exposure and the potential for off-target effects.

Future Directions

There are several potential future directions for the use of 5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide in scientific research. One area of interest is in the development of new photoswitchable agonists for G protein-coupled receptors. It may also have potential applications in the study of protein-protein interactions and the development of new fluorescent probes for imaging cellular structures. Further research is needed to fully explore the potential of this compound in these and other areas of scientific research.

Synthesis Methods

The synthesis of 5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide involves the reaction of 2-amino-5-bromo-benzotriazole, 4-ethylbenzoyl chloride, and furan-2-carboxylic acid in the presence of a base. The resulting product is then purified through recrystallization.

Scientific Research Applications

5-bromo-N-[2-(4-ethylphenyl)-6-methyl-2H-benzotriazol-5-yl]furan-2-carboxamide has been used in various scientific research studies. One of its applications is in the field of photopharmacology, where it is used as a photoswitchable agonist for G protein-coupled receptors. It has also been used in the study of protein-protein interactions and as a fluorescent probe for imaging cellular structures.